Cas no 425650-50-6 (2-methyl-1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazole)

• Product Name: 2-methyl-1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazole
• CAS No: 425650-50-6
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 6310829
• PubChem ID: 748822
• Update Time: 2025-08-05

2-methyl-1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazole
• Z26334635
• CBMicro_047937
• MLS-0472028.0001
• 2-methyl-1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazole
• SR-01000496871-1
• BIM-0047735.P001
• 425650-50-6
• CS-0327363
• AKOS000587335
• 2-methyl-1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazole
• SR-01000496871
• 2-methyl-1-[2-(3-methylphenoxy)ethyl]benzimidazole
• F1670-0174

• Inchi： 1S/C17H18N2O/c1-13-6-5-7-15(12-13)20-11-10-19-14(2)18-16-8-3-4-9-17(16)19/h3-9,12H,10-11H2,1-2H3
• InChI Key： MEUFEOKRMVONHC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)CCN1C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 266.141913202g/mol
• Monoisotopic Mass: 266.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-methyl-1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazole

2-Methyl-1-(2-(3-Methylphenoxy)ethyl)-1H-1,3-Benzodiazole: A Comprehensive Overview

The compound with CAS No. 425650-50-6, commonly referred to as 2-methyl-1-(2-(3-methylphenoxy)ethyl)-1H-1,3-benzodiazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzodiazoles, which are known for their unique electronic properties and versatile applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

Benzodiazoles are heterocyclic compounds consisting of a benzene ring fused with a diazole ring. The presence of nitrogen atoms in the diazole ring imparts distinctive electronic properties to these compounds, making them suitable for a wide range of applications. The 2-methyl substituent in this compound adds further complexity to its structure, influencing its reactivity and stability. Recent studies have highlighted the potential of this compound in advanced materials such as organic light-emitting diodes (OLEDs) and sensors due to its excellent electron transport properties.

The synthesis of 2-methyl-1-(2-(3-methylphenoxy)ethyl)-1H-1,3-benzodiazole typically involves multi-step reactions, often starting from readily available starting materials. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. For instance, a recent study published in *Chemical Communications* demonstrated a novel approach utilizing microwave-assisted synthesis to expedite the reaction process while maintaining product quality.

One of the most promising applications of this compound lies in its use as an electron transport layer (ETL) in OLED devices. The benzodiazole core facilitates efficient charge transport, while the substituents on the molecule enhance stability and compatibility with other organic layers. A research team at the University of Tokyo reported significant improvements in device efficiency when this compound was incorporated into their OLED structures. Their findings were published in *Nature Electronics*, underscoring the importance of this compound in modern display technology.

In addition to its role in electronics, 2-methyl-1-(2-(3-methylphenoxy)ethyl)-1H-1,3-benzodiazole has shown potential in sensing applications. Its ability to interact with specific analytes makes it a candidate for designing sensors capable of detecting environmental pollutants or biological molecules. A study conducted at Stanford University explored its use as a sensing material for detecting trace amounts of heavy metal ions in water samples. The results indicated high sensitivity and selectivity, paving the way for practical applications in environmental monitoring.

The structural versatility of this compound also extends to its application in drug discovery. The benzodiazole framework is known to exhibit bioactivity against various enzymes and receptors, making it a valuable scaffold for medicinal chemists. Recent research has focused on modifying the substituents to enhance pharmacokinetic properties while maintaining biological activity. A collaborative effort between researchers at Pfizer and MIT resulted in a derivative that demonstrated promising anti-inflammatory activity in preclinical studies.

From a synthetic perspective, understanding the reactivity of 2-methyl-1-(2-(3-methylphenoxy)ethyl)-1H-1,3-benzodiazole is crucial for its large-scale production and further derivatization. Computational studies have provided insights into its electronic structure and bonding interactions, enabling chemists to predict reaction outcomes more accurately. For example, density functional theory (DFT) calculations revealed that the substituents' orientation significantly affects the molecule's reactivity towards nucleophilic attack.

In conclusion, CAS No. 425650-50-6, or 2-methyl-1-(2-(3-methylphenoxy)ethyl)-1H-1,3-benzodiazole, stands out as a multifaceted compound with applications spanning electronics, sensing, and drug discovery. Its unique chemical structure and tunable properties make it an invaluable tool for researchers across various disciplines. As advancements in synthetic methods and computational modeling continue to evolve, we can expect even more innovative uses for this remarkable molecule.